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Compound of Interest

Compound Name:
2-Methylquinoline-4-carboxylic

acid

Cat. No.: B188263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for 2-
Methylquinoline-4-carboxylic acid (CAS No. 634-38-8). The information herein is compiled

from publicly available safety data sheets, chemical databases, and toxicological literature. It is

intended to guide researchers and professionals in the safe handling, storage, and use of this

compound in a laboratory or drug development setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Methylquinoline-4-carboxylic
acid is presented in Table 1. These properties are essential for understanding the compound's

behavior and potential for exposure.
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Property Value Source

Molecular Formula C₁₁H₉NO₂ --INVALID-LINK--

Molecular Weight 187.19 g/mol --INVALID-LINK--

Appearance Pale yellow powder --INVALID-LINK--

Melting Point 245-247°C --INVALID-LINK--

Boiling Point (Predicted) 344.5 ± 22.0 °C --INVALID-LINK--

Density (Predicted) 1.285 ± 0.06 g/cm³ --INVALID-LINK--

pKa (Predicted) 1.15 ± 0.10 --INVALID-LINK--

LogP (Predicted) 2.24140 --INVALID-LINK--

Hazard Identification and Classification
2-Methylquinoline-4-carboxylic acid is classified as an irritant.[1][2] The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides specific hazard statements

and precautionary measures.

GHS Classification
The aggregated GHS information from multiple notifications indicates the following

classifications, with the percentage of notifiers reporting each hazard.[1]

Hazard Class Hazard Category Percentage of Notifiers

Skin Corrosion/Irritation Category 2 94.1%

Serious Eye Damage/Eye

Irritation
Category 2A 94.1%

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

Category 3 94.1%

Hazard Statements
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The following hazard statements are associated with 2-Methylquinoline-4-carboxylic acid:[1]

[2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements
A comprehensive list of precautionary statements for handling 2-Methylquinoline-4-
carboxylic acid is provided in Table 2.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b188263?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylquinoline-4-carboxylic-acid
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2672326.htm?N=United%20States
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylquinoline-4-carboxylic-acid
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2672326.htm?N=United%20States
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylquinoline-4-carboxylic-acid
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2672326.htm?N=United%20States
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylquinoline-4-carboxylic-acid
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2672326.htm?N=United%20States
https://www.benchchem.com/product/b188263?utm_src=pdf-body
https://www.benchchem.com/product/b188263?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylquinoline-4-carboxylic-acid
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2672326.htm?N=United%20States
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category
Precautionary Statement
Code

Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/ eye

protection/ face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Toxicological Information
Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 2-Methylquinoline-4-carboxylic acid are not readily available in the

public domain. However, data for structurally related compounds, such as quinoline and its

simpler methyl derivatives, can provide an indication of potential toxicity.

Acute Toxicity
Oral: While no specific oral LD50 is available for the title compound, quinoline has oral LD50

values in rats ranging from 262 to 460 mg/kg, classifying it as harmful if swallowed.[3]

Dermal: The dermal LD50 for 2-methylquinoline in rabbits is 1978 mg/kg bw.[3]

Inhalation: Limited data is available for the inhalation toxicity of quinoline derivatives.[3]

Skin and Eye Irritation
As indicated by the GHS classification, 2-Methylquinoline-4-carboxylic acid is a skin and eye

irritant. Studies on related compounds support this classification. For example, 2-

methylquinoline is reported to be a mild skin irritant in rabbits.[3]

Genotoxicity and Carcinogenicity
Genotoxicity: There is no specific in vivo genotoxicity data available for 2-Methylquinoline-
4-carboxylic acid. However, in vitro genotoxicity data is available for 2-methylquinoline and

4-methylquinoline.[3] Quinoline itself is classified as a Category 3 mutagenic substance, with

positive results in several in vitro and in vivo genotoxicity assays.[3] Studies on various
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quinoline analogues in the Ames test have shown that mutagenicity is dependent on the

chemical structure.[4]

Carcinogenicity: There is no carcinogenicity data for 2-Methylquinoline-4-carboxylic acid.

The parent compound, quinoline, is classified as a Category 2 carcinogenic substance.[3]

Experimental Protocols
The following sections describe the standard methodologies for key toxicological assessments,

based on OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)
The acute dermal irritation/corrosion test is typically performed on rabbits. A single dose of the

test substance (0.5 g for solids) is applied to a small area of the skin and covered with a semi-

occlusive patch for 4 hours.[5] The skin is then observed for signs of erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[6]

The severity of the reactions is scored, and the reversibility of the effects is observed for up to

14 days.[6]

Preparation Test Substance Application Exposure & Removal Observation & Scoring

Select healthy young adult albino rabbits Shave ~10% of the body surface area 24h before test Apply 0.5g of test substance to a small area (~6 cm²) of skin Cover with a porous gauze and semi-occlusive dressing 4-hour exposure period Remove patch and clean the test site Observe at 1 hour Observe at 24, 48, and 72 hours Continue observation up to 14 days for reversibility Score for erythema and edema

Click to download full resolution via product page

Diagram 1: Workflow for OECD 404 Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion (OECD 405)
The acute eye irritation test is also typically conducted on albino rabbits. A single dose of the

test substance (e.g., 0.1 mL of liquid or not more than 0.1 g of solid) is instilled into the

conjunctival sac of one eye.[7][8] The other eye serves as a control. The eyes are examined at

1, 24, 48, and 72 hours after application for signs of corneal opacity, iritis, and conjunctival

redness and chemosis.[7][9] The severity of the lesions is scored, and the reversibility is

assessed.[7]
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Preparation Test Substance Instillation

Observation & Scoring

Select healthy young adult albino rabbits with no eye defects Instill 0.1g of test substance into the conjunctival sac of one eye The other eye remains untreated as a control

Examine eyes at 1 hour Examine eyes at 24, 48, and 72 hours Continue observation for reversibility Score for corneal opacity, iritis, conjunctival redness, and chemosis

Click to download full resolution via product page

Diagram 2: Workflow for OECD 405 Acute Eye Irritation Test.

Bacterial Reverse Mutation Test (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[10] It

utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine. The tester

strains are exposed to the test chemical with and without a metabolic activation system (S9 mix

from rat liver).[10] If the chemical is a mutagen, it will cause reverse mutations, allowing the

bacteria to grow on a histidine-deficient medium. The number of revertant colonies is then

counted.[10]
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Preparation

Exposure

Incubation

Analysis

Prepare cultures of Salmonella typhimurium tester strains

Mix bacteria, test compound, and buffer (with and without S9 mix)

Prepare S9 metabolic activation mix Prepare minimal glucose agar plates

Pour mixture onto minimal glucose agar plates

Incubate plates at 37°C for 48-72 hours

Count the number of revertant colonies

Compare to negative and positive controls

Assess mutagenic potential

Click to download full resolution via product page

Diagram 3: General Workflow for the Ames Test.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b188263?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Signaling Pathways and Mechanisms of
Toxicity
The precise signaling pathways affected by 2-Methylquinoline-4-carboxylic acid leading to

its toxicity are not well-documented. However, based on the literature for the broader class of

quinoline derivatives, several potential mechanisms can be hypothesized. Quinoline

compounds have been shown to exert their effects through various mechanisms, including

inhibition of enzymes like SIRT3 and histone deacetylases (HDACs), and interference with

DNA gyrase in bacteria.[11][12][13] For toxicity in mammalian systems, mechanisms such as

the induction of oxidative stress, leading to cellular damage, are plausible.
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Exposure

Cellular Interaction

Molecular Effects

Toxicological Outcome

2-Methylquinoline-4-carboxylic acid

Cellular Uptake

Metabolic Activation (e.g., by P450 enzymes)

Inhibition of Critical Enzymes

Formation of Reactive Metabolites

Induction of Oxidative Stress (ROS production)Formation of DNA Adducts

Cellular DamageMutagenesis

Apoptosis/Necrosis Inflammatory Response

Click to download full resolution via product page

Diagram 4: Hypothesized General Toxicity Pathway for Quinoline Derivatives.

Safe Handling and Storage
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Based on the available safety information, the following practices are recommended for

handling and storing 2-Methylquinoline-4-carboxylic acid:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust.[14]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[14]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved respirator.

Handling: Avoid contact with skin, eyes, and clothing.[14] Do not breathe dust.[14] Wash

hands thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[14] Keep

away from incompatible materials such as strong oxidizing agents and strong acids.[14]

First Aid Measures
In case of exposure, the following first aid measures should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[14]

Skin Contact: Immediately wash the affected area with plenty of soap and water while

removing contaminated clothing. If skin irritation persists, seek medical attention.[14]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor for treatment advice.[14]
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Disposal Considerations
Dispose of 2-Methylquinoline-4-carboxylic acid and its containers in accordance with local,

regional, and national regulations. The material should be disposed of at an approved waste

disposal plant. Do not allow the product to enter drains.

Conclusion
2-Methylquinoline-4-carboxylic acid is a chemical that requires careful handling due to its

classification as a skin, eye, and respiratory irritant. While specific quantitative toxicological

data is limited, information from structurally similar compounds suggests the potential for other

health effects. Adherence to standard laboratory safety protocols, including the use of

appropriate personal protective equipment and engineering controls, is essential to minimize

the risk of exposure. Further toxicological studies are needed to fully characterize the safety

profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8203972/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.880067/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.880067/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.937225/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.937225/full
https://pubmed.ncbi.nlm.nih.gov/3525297/
https://pubmed.ncbi.nlm.nih.gov/3525297/
https://assets.greenbook.net/M90705.pdf
https://www.benchchem.com/product/b188263#2-methylquinoline-4-carboxylic-acid-safety-and-hazards-information
https://www.benchchem.com/product/b188263#2-methylquinoline-4-carboxylic-acid-safety-and-hazards-information
https://www.benchchem.com/product/b188263#2-methylquinoline-4-carboxylic-acid-safety-and-hazards-information
https://www.benchchem.com/product/b188263#2-methylquinoline-4-carboxylic-acid-safety-and-hazards-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188263?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

